4-ethyl-2,3-dioxo-N-{2-[4-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}piperazine-1-carboxamide

• IUPAC Name: 4-ethyl-2,3-dioxo-N-[2-(4-pyridin-4-ylpyrazol-1-yl)ethyl]piperazine-1-carboxamide
• InChI: InChI=1S/C17H20N6O3/c1-2-21-9-10-23(16(25)15(21)24)17(26)19-7-8-22-12-14(11-20-22)13-3-5-18-6-4-13/h3-6,11-12H,2,7-10H2,1H3,(H,19,26)
• InChI Key: SGWFTWUEARFVQQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(C(=O)C1=O)C(=O)NCCN2C=C(C=N2)C3=CC=NC=C3
• Molecular Formula: C17H20N6O3
• Molecular Weight: 356.4 g/mol
• CAS No.: 2034552-94-6

Description

“4-ethyl-2,3-dioxo-N-{2-[4-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}piperazine-1-carboxamide” is a chemical compound. It is also known as EPAC or Epac activator, and it is a cyclic adenosine monophosphate (cAMP) analog.

Scientific Research Applications

Antimicrobial and Antitubercular Agents

Research has demonstrated the synthesis of related compounds with significant activity against bacterial infections, particularly Mycobacterium tuberculosis, which causes tuberculosis. Compounds such as ethyl 4-(4-((4-fluorobenzyl)amino)piperidin-1-yl)-2-phenylthiazole-5-carboxylate have shown promising results in inhibiting Mycobacterium smegmatis GyrB ATPase and Mycobacterium tuberculosis DNA gyrase, crucial enzymes for bacterial DNA replication (Jeankumar et al., 2013). Similarly, derivatives like benzofuran and benzo[d]isothiazole linked with piperazine have been investigated for their potential in treating tuberculosis, exhibiting significant inhibition of the Mycobacterium tuberculosis DNA gyrase enzyme (Reddy et al., 2014).

Anticancer Agents

The exploration into anticancer applications has led to the synthesis of novel carboxamides, sulfonamides, ureas, and thioureas derived from pyrazolo[1,5-a]pyrimidine analogs, showing significant antiproliferative activity against cancer cell lines. These studies aim to develop new therapies for cancer treatment by targeting specific cellular mechanisms involved in tumor growth and proliferation (Kumar et al., 2016).

Mechanism of Action

Target of Action

The compound “4-ethyl-2,3-dioxo-N-{2-[4-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}piperazine-1-carboxamide” is a derivative of pyrrolopyrazine . Pyrrolopyrazine derivatives have been found to exhibit a wide range of biological activities, such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory .

Mode of Action

It is known that pyrrolopyrazine derivatives, which this compound is a part of, can interact with multiple receptors . This interaction can lead to a variety of biological responses, depending on the specific targets involved .

Biochemical Pathways

Given the broad spectrum of biological activities exhibited by pyrrolopyrazine derivatives, it is likely that multiple pathways are affected . These could potentially include pathways related to inflammation, viral replication, fungal growth, oxidation, tumor growth, and kinase activity .

Pharmacokinetics

The compound’s physical and chemical properties, such as its molecular weight, density, and logp value , can provide some insights into its potential pharmacokinetic behavior.

Result of Action

Given the broad spectrum of biological activities exhibited by pyrrolopyrazine derivatives, it is likely that the compound could have a variety of effects at the molecular and cellular level . These could potentially include effects on cell growth, inflammation, oxidation, and various enzymatic activities .